Cas no 1805217-17-7 (4',5'-Bis(trifluoromethyl)-2'-formylacetophenone)

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone is a specialized organic compound featuring both a formyl and an acetyl functional group on an aromatic ring substituted with two trifluoromethyl groups. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its structural features allow for selective functionalization at the formyl or acetyl positions, enabling diverse derivatization pathways. The compound’s high purity and stability under standard conditions ensure reliable performance in demanding reactions, such as nucleophilic additions or cross-coupling processes. Its unique properties make it suitable for applications requiring precise molecular modifications.

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone structure

1805217-17-7 structure

Product Name:4',5'-Bis(trifluoromethyl)-2'-formylacetophenone

CAS No:1805217-17-7

MF:C₁₁H₆F₆O₂

MW:284.154564380646

CID:4964030

Update Time:2025-05-21

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone Chemical and Physical Properties

Names and Identifiers

- 4',5'-Bis(trifluoromethyl)-2'-formylacetophenone
- Inchi： 1S/C11H6F6O2/c1-5(19)7-3-9(11(15,16)17)8(10(12,13)14)2-6(7)4-18/h2-4H,1H3
- InChI Key： ZSURWGMHSRWPEH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(C)=O)C(C=O)=CC=1C(F)(F)F)(F)F

Computed Properties

Exact Mass: 284.02719840 g/mol
Monoisotopic Mass: 284.02719840 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 34.1
Molecular Weight: 284.15

4',5'-Bis(trifluoromethyl)-2'-formylacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014000719-1g	4',5'-Bis(trifluoromethyl)-2'-formylacetophenone	1805217-17-7	97%	1g	1,504.90 USD	2021-06-22

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